Cas no 5316-64-3 (3-[(3,4-dichlorobenzyl)sulfanyl]-4-methyl-5-(2-methylphenyl)-4H-1,2,4-triazole)

• Product Name: 3-[(3,4-dichlorobenzyl)sulfanyl]-4-methyl-5-(2-methylphenyl)-4H-1,2,4-triazole
• CAS No: 5316-64-3
• MF: C₁₇H₁₅Cl₂N₃S
• MW: 364.292100191116
• CID: 1584875
• PubChem ID: 5200764
• Update Time: 2025-04-21

3-[(3,4-dichlorobenzyl)sulfanyl]-4-methyl-5-(2-methylphenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dichlorobenzyl)sulfanyl]-4-methyl-5-(2-methylphenyl)-4H-1,2,4-triazole
• 4H-1,2,4-triazole, 3-[[(3,4-dichlorophenyl)methyl]thio]-4-methyl-5-(2-methylphenyl)-
• 3-[(3,4-dichlorophenyl)methylsulfanyl]-4-methyl-5-(2-methylphenyl)-1,2,4-triazole
• DTXSID20409490
• 5316-64-3
• AKOS000356870
• STK245490

• Inchi： 1S/C17H15Cl2N3S/c1-11-5-3-4-6-13(11)16-20-21-17(22(16)2)23-10-12-7-8-14(18)15(19)9-12/h3-9H,10H2,1-2H3
• InChI Key： MGIYHIKJZMLCJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1=NN=C(C2C=CC=CC=2C)N1C)Cl

Computed Properties

• Exact Mass: 363.03665
• Monoisotopic Mass: 363.036374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 5

Experimental Properties

• Density: 1.33
• Boiling Point: 542.6°C at 760 mmHg
• Flash Point: 282°C
• Refractive Index: 1.655
• PSA: 30.71